Cas no 1806275-44-4 (Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate
• CAS No: 1806275-44-4
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4943568
• Update Time: 2025-05-20

Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate

• Inchi： 1S/C11H11NO3S/c1-2-15-10(13)5-7-3-4-9(16)11(14)8(7)6-12/h3-4,14,16H,2,5H2,1H3
• InChI Key： WVQMRDBTHCJURJ-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C#N)C=1O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate

Introduction to Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate (CAS No. 1806275-44-4)

Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate (CAS No. 1806275-44-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a cyano group, a hydroxyl group, and a mercapto group, all attached to a phenylacetate backbone. These functional groups contribute to the compound's potential biological activities and its utility in various research applications.

The cyano group in Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The hydroxyl group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, potentially enhancing the compound's solubility and bioavailability. The mercapto group is highly reactive and can form disulfide bonds, making it valuable in redox chemistry and thiol-based biological processes.

Recent studies have explored the potential applications of Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate in drug discovery and development. One notable area of research is its use as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of this compound exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as a scaffold for the design of inhibitors targeting specific enzymes or receptors. A research team at the University of California, San Francisco, has been investigating the use of Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate as a template for developing inhibitors of kinases involved in cancer signaling pathways. Preliminary results have shown that certain derivatives can effectively inhibit the activity of these kinases, suggesting their potential as anticancer agents.

In addition to its therapeutic applications, Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate has also been studied for its role in chemical biology. The unique combination of functional groups makes it an excellent tool for probing cellular processes and understanding protein-ligand interactions. For example, researchers at Harvard University have used this compound to investigate the mechanisms of thiol-disulfide exchange reactions in cellular redox signaling pathways.

The synthesis of Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate has been optimized to ensure high yields and purity. Common synthetic routes involve multistep reactions starting from readily available precursors such as ethyl phenylacetate and appropriate functional group precursors. The final product is typically characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structure and purity.

In terms of safety and handling, Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Additionally, standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

Overall, Ethyl 2-cyano-3-hydroxy-4-mercaptophenylacetate (CAS No. 1806275-44-4) represents an exciting new molecule with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique chemical structure and functional groups make it a valuable tool for advancing our understanding of biological processes and developing new therapeutic agents.